Overview
Description
Progesterone, along with pregnenolone, is the biosynthetic precursor of all other steroid hormones. Progesterone is synthesized from cholesterol by the sequential action of desmolase in the mitochondria, which produces pregnenolone, followed by Δ The main function of progesterone is to prepare the uterine lining for implantation of a fertilized ovum and to maintain pregnancy. Measurement of serum or plasma progesterone levels are used as an index to monitor ovulation and investigate luteal function. Progesterone 3-PEG11-biotin is an affinity probe that allows progesterone to be detected or immobilized using the biotin ligand. The PEG11 moiety serves to separate the biotin linker from progesterone with a hydrophilic spacer.
Scientific Research Applications
Development of Progesterone Immunosensors
Progesterone is a hormone associated with neuropathic disturbances in humans at high concentrations. A study by Dong et al. (2017) developed an electrochemical immunosensor for detecting progesterone, utilizing thionine-graphene oxide composites and a biotin-streptavidin-amplified system. This sensor showed potential for monitoring progesterone in a cost-effective and straightforward manner, with applications in the analysis of milk samples (Dong et al., 2017).
Influence on Steroid Hormone Biosynthesis
Research by Louw-du Toit et al. (2016) highlighted the modulatory effects of fourth-generation progestins on steroid hormone biosynthesis. This study demonstrated that newer progestins could influence the biosynthesis of endogenous steroids, suggesting potential physiological impacts beyond traditional progestin applications (Louw-du Toit et al., 2016).
Regulation of Gene Expression in Cancer Cells
Bray et al. (2005) investigated the activation of global gene expression by progestins in breast cancer cells. Their study indicated a high degree of similarity among synthetic progestins and progesterone in regulating gene expression, providing insights into progestin's mode of action in cancer treatment (Bray et al., 2005).
Effect on Extracellular Matrix Degradation and Angiogenesis
Mönckedieck et al. (2009) focused on the impact of progestins on parameters related to extracellular matrix degradation and angiogenesis in endometriosis treatment. The study found that progestins could regulate factors important for the establishment and maintenance of ectopic endometrial lesions (Mönckedieck et al., 2009).
Progesterone's Role in Women's Health
A study by Toh et al. (2012) explored the role of progesterone in women's reproductive health, particularly focusing on non-steroidal progestins derived from botanicals. This research provided insights into alternative progestins with potential health benefits for women (Toh et al., 2012).
Progesterone's Influence in Reproductive Physiology
Korpela et al. (1981) investigated the induction of a biotin-binding protein, avidin, by progesterone in various avian species, highlighting progesterone's influential role in reproductive physiology (Korpela et al., 1981).
